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Compound of Interest

Compound Name:
1,2-O-Dilinoleoyl-3-O-Beta-D-

Galactopyranosylracglycerol

Cat. No.: B12431202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Digalactosyldiacylglycerol (DGDG) is a prominent glycolipid found in the thylakoid membranes

of plants and cyanobacteria, playing a crucial role in photosynthesis.[1][2] Beyond its structural

role, DGDG is involved in various cellular processes, including the response to phosphate

limitation and symbiotic nitrogen fixation.[2][3] Its unique properties also make it a molecule of

interest for applications in drug delivery and formulation. A thorough understanding of its

solubility in various organic solvents is critical for its extraction, purification, and the

development of effective formulations.

These application notes provide a summary of the known solubility of DGDG in common

organic solvents, detailed protocols for solubility determination, and an overview of its

involvement in plant signaling pathways.

Data Presentation: DGDG Solubility
The quantitative solubility of DGDG in a wide range of pure organic solvents is not extensively

documented in publicly available literature. However, data for its solubility in dimethyl sulfoxide

(DMSO) and a common solvent mixture is available.
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Solvent/Mixture Concentration Conditions Reference

Dimethyl Sulfoxide

(DMSO)

100 mg/mL (106.70

mM)

Requires sonication

for dissolution.

MedChemExpress

Product Information

Chloroform:Methanol:

Water
Soluble 4:1:0.1 (v/v/v)

Cayman Chemical

Product Information

Ethanol Limited Solubility

Quantitative data not

readily available, but

studies on galactolipid

extraction suggest

limited solubility.[4]

-

Note: For solvents where quantitative data is unavailable, the experimental protocols provided

in this document can be used to determine the precise solubility.

Experimental Protocols
Protocol 1: Determination of DGDG Solubility using the
Shake-Flask Method
This protocol outlines the widely used shake-flask method for determining the saturation

solubility of a compound in a given solvent.

Materials:

Digalactosyldiacylglycerol (DGDG)

Selected organic solvents (e.g., DMSO, ethanol, chloroform, methanol)

Scintillation vials or glass test tubes with screw caps

Orbital shaker or vortex mixer

Thermostatically controlled water bath or incubator

Analytical balance
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Centrifuge

High-Performance Liquid Chromatography (HPLC) system or another suitable quantitative

analytical method

Volumetric flasks and pipettes

Procedure:

Preparation: Add an excess amount of DGDG to a series of vials, each containing a known

volume of the desired organic solvent. The excess solid should be clearly visible.

Equilibration: Tightly cap the vials and place them in a thermostatically controlled shaker or

water bath set to a specific temperature (e.g., 25 °C). Agitate the samples for a sufficient

period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the set

temperature for a short period to allow the undissolved solid to settle. For finer suspensions,

centrifuge the samples at a controlled temperature.

Sample Collection and Dilution: Carefully withdraw a known volume of the supernatant (the

clear, saturated solution) without disturbing the solid pellet. Immediately dilute the collected

aliquot with a suitable solvent to prevent precipitation. The dilution factor should be chosen to

bring the concentration within the linear range of the analytical method.

Quantification: Analyze the diluted samples using a validated analytical method, such as

HPLC, to determine the concentration of DGDG.

Calculation: Calculate the saturation solubility of DGDG in the solvent using the following

formula:

Solubility (mg/mL) = (Concentration of diluted sample (mg/mL)) x (Dilution factor)

Protocol 2: Preparation of a DGDG Stock Solution in
DMSO
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This protocol provides a method for preparing a concentrated stock solution of DGDG in

DMSO, which can then be used for further experiments.

Materials:

Digalactosyldiacylglycerol (DGDG)

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Ultrasonic bath (sonicator)

Sterile microcentrifuge tubes or vials

Procedure:

Weighing: Accurately weigh the desired amount of DGDG.

Dissolution: Add the appropriate volume of DMSO to achieve the target concentration (e.g.,

for a 100 mg/mL solution, add 1 mL of DMSO to 100 mg of DGDG).

Mixing: Vortex the mixture thoroughly.

Sonication: Place the vial in an ultrasonic bath and sonicate until the DGDG is completely

dissolved. The solution should be clear.

Storage: Store the stock solution at -20°C or -80°C for long-term stability.

Visualization of a DGDG-Related Signaling Pathway
A deficiency in DGDG in the plant Arabidopsis thaliana has been shown to trigger the jasmonic

acid (JA) signaling pathway. This is due to the accumulation of the DGDG precursor,

monogalactosyldiacylglycerol (MGDG), which is subsequently converted into oxylipins,

including the JA precursor 12-oxo-phytodienoic acid (OPDA).[5]
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Caption: DGDG deficiency-induced jasmonic acid signaling pathway.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for determining the solubility of DGDG.
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Caption: Workflow for DGDG solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12431202?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2151706/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2151706/
https://apsjournals.apsnet.org/doi/10.1094/MPMI-11-18-0322-R
https://pubmed.ncbi.nlm.nih.gov/27023231/
https://www.mdpi.com/2076-3417/11/24/12088
https://www.mdpi.com/2076-3417/11/24/12088
https://pmc.ncbi.nlm.nih.gov/articles/PMC4746690/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4746690/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4746690/
https://www.benchchem.com/product/b12431202#solubility-of-dgdg-in-dmso-ethanol-and-other-organic-solvents
https://www.benchchem.com/product/b12431202#solubility-of-dgdg-in-dmso-ethanol-and-other-organic-solvents
https://www.benchchem.com/product/b12431202#solubility-of-dgdg-in-dmso-ethanol-and-other-organic-solvents
https://www.benchchem.com/product/b12431202#solubility-of-dgdg-in-dmso-ethanol-and-other-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12431202?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12431202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12431202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

